2-(4-ethoxyphenyl)propanal
Description
2-(4-ethoxyphenyl)propanal, also known as 4-ethoxybenzaldehyde, is a naturally occurring aromatic aldehyde found in various fruits and plants. It has a strong, sweet-smelling odor and is used in the food industry as a flavoring agent and preservative. It is also used in perfumes and cosmetics. In addition, it has several applications in the pharmaceutical and biotechnological industries.
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(4-ethoxyphenyl)propanal involves the reaction of 4-ethoxybenzaldehyde with propanal in the presence of a suitable catalyst.", "Starting Materials": [ "4-ethoxybenzaldehyde", "propanal" ], "Reaction": [ "Step 1: Mix 4-ethoxybenzaldehyde and propanal in a suitable solvent such as ethanol or methanol.", "Step 2: Add a catalytic amount of a suitable catalyst such as p-toluenesulfonic acid or sodium hydroxide.", "Step 3: Heat the mixture under reflux for several hours.", "Step 4: Allow the mixture to cool and then extract the product using a suitable solvent such as diethyl ether or dichloromethane.", "Step 5: Purify the product by recrystallization or column chromatography." ] } | |
CAS RN |
110732-00-8 |
Product Name |
2-(4-ethoxyphenyl)propanal |
Molecular Formula |
C11H14O2 |
Molecular Weight |
178.2 |
Purity |
95 |
Origin of Product |
United States |
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